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Compound of Interest

Compound Name: 3-Fluorooxane-4,4-diol

Cat. No.: B1406331 Get Quote

This guide provides essential safety and logistical information for the handling of 3-
Fluorooxane-4,4-diol (CAS RN: 1523571-11-0, Molecular Formula: C₅H₉FO₃). The following

protocols are designed to ensure the safety of researchers, scientists, and drug development

professionals. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this

guidance is synthesized from an analysis of its chemical structure, data on analogous

compounds, and established principles of laboratory safety as outlined by leading safety

organizations.

Hazard Identification and Risk Assessment
3-Fluorooxane-4,4-diol is a fluorinated heterocyclic diol. While specific toxicity data is

unavailable, a risk assessment based on its functional groups is crucial. The American

Chemical Society advises a RAMP (Recognize, Assess, Minimize, Prepare) approach to

laboratory safety.[1][2]

Fluorine Moiety: The presence of a fluorine atom necessitates caution. Organofluorine

compounds can exhibit a range of toxicities. A primary concern is the potential for the release

of hydrogen fluoride (HF) upon decomposition (e.g., through combustion or reaction with

strong acids). HF is highly corrosive and toxic.[3]

Oxane Ring (Cyclic Ether): Cyclic ethers can form explosive peroxides over time, especially

when exposed to air and light. While the diol substitution may influence this, it is a potential

hazard to consider.
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Diol Functionality: Geminal diols can be unstable and may exist in equilibrium with the

corresponding ketone. The stability of 3-Fluorooxane-4,4-diol is not fully characterized.

Diols are generally considered to have low acute toxicity, but some can cause skin and eye

irritation.

Inferred Hazards:

May cause skin and eye irritation.

Potential for respiratory tract irritation if inhaled as a dust or aerosol.

May be harmful if swallowed.

Decomposition may produce hazardous substances, including hydrogen fluoride.

Long-term storage may lead to peroxide formation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure.[4][5][6] The Occupational

Safety and Health Administration (OSHA) mandates that employers provide appropriate PPE

for their employees.[7][8][9]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes of

the compound or solvents, and

potential irritants.[4]

Hand Protection
Nitrile or neoprene gloves.

Consider double-gloving.

Provides a barrier against skin

contact. Glove compatibility

with any solvents used must

be verified.[4][5]

Body Protection
Flame-resistant lab coat,

buttoned completely.

Protects against spills and

splashes.

Respiratory Protection

Use in a certified chemical

fume hood is the primary

engineering control. If there is

a risk of generating dust or

aerosols outside of a fume

hood, a NIOSH-approved

respirator with appropriate

cartridges should be used.

Minimizes the risk of inhaling

the compound.

Experimental Protocols: Handling and Storage
Adherence to standard operating procedures is critical for safe handling.[10]

Handling:

Work Area: All handling of 3-Fluorooxane-4,4-diol should be conducted in a well-ventilated

laboratory, inside a certified chemical fume hood.

Dispensing: When weighing and dispensing the solid, use a spatula and avoid creating dust.

Solutions: When preparing solutions, add the solid to the solvent slowly.

Heating: Avoid excessive heating, which could lead to decomposition and the release of

hazardous fumes.
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Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[11] Do not eat, drink, or smoke in the laboratory.[11]

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Label all containers clearly with the chemical name and any known hazards.[7]

Emergency Procedures: Spills and Exposures
Preparation for emergencies is a key component of laboratory safety.[2][12]

Spill Response Workflow:

Spill Occurs Evacuate Immediate Area & Alert Others Assess Spill Size & Hazard

Small Spill (<100g in fume hood)Small

Large Spill (>100g or outside hood)

Large

Don Appropriate PPE

Activate Emergency Response (EHS)

Contain with Absorbent Material Collect Waste into a Sealed Container Decontaminate Spill Area Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Exposure Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[4] Remove contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[4] Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If they are having difficulty breathing, seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing 3-Fluorooxane-4,4-diol must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all waste (solid, liquid, and contaminated materials like gloves and

paper towels) in a designated, properly labeled hazardous waste container.[13][14]

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name, and a list of all components with their approximate percentages.[13]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.[13]

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.[13] Do not

dispose of this chemical down the drain or in the regular trash.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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